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Compound of Interest

Compound Name: Octyl butyrate

cat. No.: B087054

The proper management and disposal of chemical waste are paramount for ensuring
laboratory safety and environmental compliance. This document provides a comprehensive,
step-by-step guide for the safe disposal of octyl butyrate, tailored for researchers, scientists,
and drug development professionals. While some safety data sheets (SDS) indicate that octyl
butyrate is not classified as a hazardous substance under OSHA regulations, it is considered
best practice within a professional laboratory setting to manage all chemical reagents, including
esters, as regulated chemical waste to ensure maximum safety and compliance.[1][2][3][4] This
material should not be disposed of in the regular trash or down the sewer system.[5][6]

Safety and Handling Summary

Before handling, it is essential to be aware of the material's properties and potential hazards.
While octyl butyrate has low acute toxicity, it can cause mild skin and eye irritation.[1][3]
Always observe good industrial hygiene practices and wear appropriate Personal Protective
Equipment (PPE).[3]

Quantitative Data Summary

The following table summarizes key quantitative data for octyl butyrate.
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Property Value

CAS Number 110-39-4

Molecular Formula C12H2402

Physical State Liquid

Appearance Colorless to pale yellow liquid

Flash Point > 93.3 °C (> 200.0 °F) [Closed Cup]

HMIS Rating Health: 1, Flammability: 1, Physical Hazard: O

[Sources:[1],[2],[3].[7]]

Operational Disposal Protocol

Follow these procedural steps to ensure the safe and compliant disposal of octyl butyrate
waste.

Step 1: Waste Characterization and Segregation

Treat all octyl butyrate, whether used or unused, as a regulated chemical waste.[4] Do not mix
it with other waste streams unless explicitly permitted by your institution's Environmental Health
and Safety (EHS) department. Store it separately from incompatible materials such as strong
oxidizing agents and strong reducing agents.[3][8]

Step 2: Containerization

e Select a Proper Container: Use a chemically compatible and leak-proof container with a
secure, screw-on cap.[9] Plastic containers are often preferred to minimize the risk of
breakage.[5] The original product container may be used if it is in good condition.

» Keep Container Closed: The waste container must remain closed at all times, except when
you are adding waste.[8][9] This prevents the release of vapors and protects against spills.

Step 3: Labeling
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Proper labeling is critical for regulatory compliance and safety. As soon as the first drop of
waste is added, affix a "Hazardous Waste" tag or label provided by your EHS office to the
container.[4][5] The label must include the following information:

The words "Hazardous Waste".[5]

Full Chemical Name: "Octyl butyrate”. Do not use abbreviations, acronyms, or chemical
formulas.[5]

Quantity: An accurate estimate of the volume or mass of the waste.

Origin: The specific department, building, and room number.[5]

Principal Investigator: The name and contact number of the responsible researcher.[5]

Step 4: Accumulation and Storage

» Designated Storage Area: Store the labeled waste container in a designated satellite
accumulation area within your laboratory.[9]

e Secondary Containment: Place the primary waste container inside a larger, chemically
compatible secondary container, such as a lab tray or bin.[9] The secondary container must
be able to hold 110% of the volume of the primary container to contain any potential leaks or
spills.[9]

» Adhere to Limits: Be aware of institutional and regulatory limits on the quantity of waste (e.g.,
typically up to 55 gallons) and the accumulation time (e.g., typically 90 days) allowed in a
lab.[9]

Step 5: Spill Management

In the event of a spill, eliminate all ignition sources from the immediate area.[1]

o Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, clay, or
commercial sorbents to contain and absorb the liquid.[1]
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o Collect Residue: Carefully sweep or scoop the absorbed material into a suitable, sealable
container for disposal.[1][10]

o Dispose as Hazardous Waste: The collected spill residue and any contaminated items (e.g.,
gloves, absorbent pads) must be disposed of as hazardous waste, following the same
containerization and labeling procedures described above.[1][9]

Step 6: Requesting Disposal

Once the waste container is full or has reached its accumulation time limit, submit a chemical
waste pickup request to your institution's EHS department.[5] Complete any required forms,
ensuring all listed chemicals and quantities are accurate.[5] Do not overfill containers.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper management and disposal
of octyl butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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